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Compound of Interest

Compound Name: 2-Bromo-5-nitrothiazole

Cat. No.: B146120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the physical and chemical properties of 2-Bromo-5-
nitrothiazole (CAS No: 3034-48-8), a critical heterocyclic building block in medicinal and

agricultural chemistry. Understanding these fundamental properties is paramount for its

effective handling, reaction optimization, and application in the synthesis of novel bioactive

molecules.[1]

Molecular Structure and Identification
2-Bromo-5-nitrothiazole is a five-membered heterocyclic compound containing a sulfur and a

nitrogen atom in the ring, substituted with a bromine atom at the 2-position and a nitro group at

the 5-position.[2] This specific arrangement of atoms and functional groups dictates its

reactivity and physical characteristics. The electron-withdrawing nature of both the nitro group

and the bromine atom, coupled with the inherent aromaticity of the thiazole ring, makes it a

versatile intermediate in organic synthesis.[1][3]

dot graph "Molecular_Structure" { layout="neato"; node [shape=plaintext]; edge

[color="#202124"];

// Define nodes for atoms N1 [label="N", pos="0,1!", fontcolor="#FFFFFF", shape=circle,

style=filled, fillcolor="#4285F4"]; C2 [label="C", pos="-0.87,-0.5!", fontcolor="#202124"]; S3

[label="S", pos="0,-1.5!", fontcolor="#202124", shape=circle, style=filled, fillcolor="#FBBC05"];
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C4 [label="C", pos="0.87,-0.5!", fontcolor="#202124"]; C5 [label="C", pos="0.87,0.5!",

fontcolor="#202124"];

// Substituents Br [label="Br", pos="-1.73,0!", fontcolor="#FFFFFF", shape=circle, style=filled,

fillcolor="#EA4335"]; N_nitro [label="N", pos="1.73,1!", fontcolor="#FFFFFF", shape=circle,

style=filled, fillcolor="#4285F4"]; O1_nitro [label="+O", pos="2.4,0.5!", fontcolor="#202124"];

O2_nitro [label="⁻O", pos="2.4,1.5!", fontcolor="#202124"];

// Define bonds N1 -- C2 [label=""]; C2 -- S3 [label=""]; S3 -- C4 [label=""]; C4 -- C5 [label="=",

penwidth=2]; C5 -- N1 [label=""];

// Double bond inside the ring N1 -- C4 [style=invis]; // for positioning C2 -- C5 [style=invis]; //

for positioning

// Bonds to substituents C2 -- Br [label=""]; C5 -- N_nitro [label=""]; N_nitro -- O1_nitro

[label=""]; N_nitro -- O2_nitro [label="=", penwidth=2]; } Caption: Molecular structure of 2-
Bromo-5-nitrothiazole.

Key Identifiers:

IUPAC Name: 2-bromo-5-nitro-1,3-thiazole[4]

CAS Number: 3034-48-8[4]

Molecular Formula: C₃HBrN₂O₂S[1]

Molecular Weight: 209.02 g/mol [1][4]

InChI Key: ANIJFZVZXZQFDH-UHFFFAOYSA-N

Physicochemical Properties
The physical state and thermal properties of a compound are crucial for determining

appropriate storage, handling, and reaction conditions. 2-Bromo-5-nitrothiazole is a solid at

room temperature, typically appearing as a crystalline powder ranging in color from pale yellow

to brown.[1][3][5]
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Property Value Source(s)

Appearance
Yellow to brown crystalline

powder
[1][5][6]

Melting Point 85-88 °C (decomposes) [6]

84-91 °C [5][7]

85-91 °C [1]

Boiling Point 289.7±13.0 °C (Predicted) [6]

Density ~2.1 g/cm³ (Estimate) [3][6]

Note: The observed melting point can vary based on the purity of the sample. The notation "

(dec.)" indicates that the compound may begin to decompose at its melting point.[6]

Solubility Profile
The solubility of 2-Bromo-5-nitrothiazole is dictated by the high polarity imparted by the

bromine and, particularly, the nitro functional groups.[3] This polarity enhances its interaction

with polar solvents. Conversely, it has low solubility in non-polar solvents.[3]

Solvent Solubility Rationale

Water Slightly soluble [6]

Dimethyl Sulfoxide (DMSO) Soluble High polarity solvent[3]

Dimethylformamide (DMF) Soluble High polarity solvent[3]

Ethanol, Dichloromethane Soluble
Soluble in various organic

solvents[8]

Non-polar solvents (e.g.,

Hexane)
Low solubility Mismatch in polarity[3]

Experimental Insight: The presence of the nitro group may facilitate hydrogen bonding with

protic solvents, further influencing its solubility profile.[3] For applications requiring solution-
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phase reactions, DMSO and DMF are recommended as primary solvents for optimal

dissolution.[3]

Spectroscopic Data
Spectroscopic analysis is essential for confirming the identity and purity of 2-Bromo-5-
nitrothiazole.

Infrared (IR) Spectroscopy: The IR spectrum is a valuable tool for identifying key functional

groups. Data is available through the NIST Chemistry WebBook, which can be used as a

reference for sample verification.[9]

Mass Spectrometry: Mass spectral data (electron ionization) is also available from NIST,

allowing for the determination of the molecular weight and fragmentation patterns, which

confirm the compound's structure.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The thiazole ring contains a single proton. Its chemical shift will be significantly

downfield due to the strong electron-withdrawing effects of the adjacent nitro group and

the overall deshielding environment of the aromatic ring.

¹³C NMR: The spectrum will show three distinct signals for the carbon atoms of the

thiazole ring. The carbon atom bonded to the bromine (C2) and the carbon bonded to the

nitro group (C5) will have their chemical shifts significantly influenced by these

substituents. Reference spectra are available in databases like SpectraBase.[4]

Safety and Handling
As a responsible Senior Application Scientist, it is imperative to emphasize the safe handling of

this chemical. 2-Bromo-5-nitrothiazole is classified as hazardous.[10]

GHS Hazard Classification:

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[4][10][11]

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[4][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.solubilityofthings.com/2-bromo-5-nitro-thiazole
https://www.benchchem.com/product/b146120?utm_src=pdf-body
https://www.benchchem.com/product/b146120?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=3034-48-8&Units=SI
https://webbook.nist.gov/cgi/cbook.cgi?ID=3034-48-8&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitrothiazole
https://www.benchchem.com/product/b146120?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1470106&productDescription=2-BROMO-5-NITROTHIAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitrothiazole
https://www.fishersci.com/store/msds?partNumber=AAA1470106&productDescription=2-BROMO-5-NITROTHIAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B4413_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-nitrothiazole
https://www.fishersci.com/store/msds?partNumber=AAA1470106&productDescription=2-BROMO-5-NITROTHIAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B4413_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[4][10]

Hazard Statements (H-Statements):

H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4]

H335: May cause respiratory irritation[4]

Methodology for Safe Handling
The following protocol must be followed to ensure laboratory safety:

Engineering Controls: Always handle 2-Bromo-5-nitrothiazole in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust.[10][11]

Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves (e.g., nitrile).[11]

Wear safety glasses or goggles to protect against eye contact.[11]

Wear a lab coat to prevent skin contact.[11]

For operations that may generate significant dust, a NIOSH-approved N95 dust mask is

recommended.

Handling Procedures:

Avoid breathing dust.[10]

Wash hands and any exposed skin thoroughly after handling.[10][11]

Keep the container tightly closed when not in use.

Storage: Store in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) at 2–8

°C.[6] Keep away from strong oxidizing agents.[12]
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First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention.[10]

Skin: Wash off immediately with plenty of soap and water. If irritation occurs, seek medical

advice.[10][11]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 2-Bromo-5-nitrothiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146120#physical-properties-of-2-bromo-5-
nitrothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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